3-Cyclopropoxy-5-methoxybenzamide

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-methoxybenzamide
• InChI: InChI=1S/C11H13NO3/c1-14-9-4-7(11(12)13)5-10(6-9)15-8-2-3-8/h4-6,8H,2-3H2,1H3,(H2,12,13)
• InChI Key: QBHFYQGIOOCIDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N)OC2CC2

Description

3-Cyclopropoxy-5-methoxybenzamide is a synthetic benzamide derivative characterized by a cyclopropoxy substituent at the 3-position and a methoxy group at the 5-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-methoxybenzamide typically involves the reaction of 3-methoxybenzoic acid with cyclopropylamine under appropriate conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine (TEA) in a solvent such as dichloromethane (DCM). The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropoxy-5-methoxybenzamide may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, industrial production may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized at the benzylic position to form corresponding benzoic acids.

Reduction: Reduction reactions can convert the amide group to an amine group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic conditions is commonly used for benzylic oxidation.

Reduction: Lithium aluminum hydride (LiAlH4) is a typical reducing agent for converting amides to amines.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) can be used for bromination at the benzylic position.

Major Products Formed

Oxidation: Benzoic acids.

Reduction: Corresponding amines.

Substitution: Halogenated derivatives.

Scientific Research Applications

3-Cyclopropoxy-5-methoxybenzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-methoxybenzamide involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Key Compounds for Comparison :

1,3-bis(5-Methoxy-2-mercaptobenzimidazole)propane (Compound-d)

• Core Structure : Benzimidazole (two fused benzene-imidazole rings) with methoxy and mercapto (-SH) groups.
• Substituents : Dual 5-methoxy and 2-mercapto groups on each benzimidazole unit.
• Key Differences : Unlike 3-Cyclopropoxy-5-methoxybenzamide, Compound-d lacks a cyclopropoxy group and instead incorporates sulfur-containing mercapto groups, which may enhance metal-binding properties.

3-(Cyclopropylmethoxy)-5-(1-methylethyl)benzamide Core Structure: Benzamide with cyclopropylmethoxy (CH₂-C₃H₅-O-) and isopropyl substituents. Substituents: Cyclopropylmethoxy at 3-position, isopropyl at 5-position.

Table 1: Structural Comparison

Compound	Core Structure	3-Position Substituent	5-Position Substituent	Unique Features
3-Cyclopropoxy-5-methoxybenzamide	Benzamide	Cyclopropoxy (-O-C₃H₅)	Methoxy (-OCH₃)	High lipophilicity
Compound-d	Benzimidazole	Methoxy (-OCH₃)	Mercapto (-SH)	Sulfur-mediated reactivity
3-(Cyclopropylmethoxy)-5-(1-methylethyl)benzamide	Benzamide	Cyclopropylmethoxy (-O-CH₂-C₃H₅)	Isopropyl (-CH(CH₃)₂)	Enhanced steric hindrance

Physicochemical Properties

Spectroscopic and Analytical Data :

• 3-Cyclopropoxy-5-methoxybenzamide :

  • Predicted IR peaks: ~1250–1100 cm⁻¹ (C-O-C stretch of cyclopropoxy), ~2830 cm⁻¹ (C-H stretch of methoxy) .
  • NMR: Aromatic protons expected at δ 6.8–7.3 ppm; cyclopropoxy protons as a multiplet (~δ 0.5–1.5 ppm) .

• Compound-d :

  • IR: NH stretch at 3348 cm⁻¹, aromatic C-H at 3068 cm⁻¹, C-S stretch at 624 cm⁻¹.
  • MS: m/z 401 (M+1).
  • ¹H NMR: Aromatic protons at δ 7.12–7.26, methoxy protons at δ 3.85.

Table 2: Key Physicochemical Parameters

Property	3-Cyclopropoxy-5-methoxybenzamide	Compound-d	3-(Cyclopropylmethoxy)-5-(1-methylethyl)benzamide
Molecular Weight (g/mol)	~221 (estimated)	401	~265 (estimated)
LogP (Predicted)	~2.5	~3.8	~3.2
Solubility	Low (lipophilic)	Moderate	Low